Cas no 910552-70-4 (Thiazole, 5-bromo-4-methyl-2-(1-methylethyl)-)

Thiazole, 5-bromo-4-methyl-2-(1-methylethyl)- structure
910552-70-4 structure
Product Name:Thiazole, 5-bromo-4-methyl-2-(1-methylethyl)-
CAS No:910552-70-4
MF:C7H10BrNS
MW:220.129999637604
CID:6782565
PubChem ID:68843996
Update Time:2024-04-26

Thiazole, 5-bromo-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-methyl-2-propan-2-yl-1,3-thiazole
    • 5-bromo-2-isopropyl-4-methylthiazole
    • 910552-70-4
    • AKOS022668581
    • Thiazole, 5-bromo-4-methyl-2-(1-methylethyl)-
    • 5-bromo-4-methyl-2-(propan-2-yl)-1,3-thiazole
    • SCHEMBL3931445
    • Inchi: 1S/C7H10BrNS/c1-4(2)7-9-5(3)6(8)10-7/h4H,1-3H3
    • InChI Key: JYHKROPJNAJICK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N=C(C(C)C)S1

Computed Properties

  • Exact Mass: 218.97173g/mol
  • Monoisotopic Mass: 218.97173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.1Ų

Thiazole, 5-bromo-4-methyl-2-(1-methylethyl)- Pricemore >>

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A2B Chem LLC
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